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Compound of Interest

Compound Name: Brr2-IN-2

Cat. No.: B15587573 Get Quote

Researchers and drug development professionals handling the spliceosomal RNA helicase

inhibitor Brr2-IN-2 must adhere to stringent disposal protocols to ensure laboratory safety and

environmental protection. While specific safety data sheets for a compound explicitly named

"Brr2-IN-2" are not publicly available, this guide provides a comprehensive disposal framework

based on the properties of a closely related and likely synonymous compound, Brr2 inhibitor

C9, and general best practices for hazardous chemical waste management.

Chemical and Physical Properties of Brr2 Inhibitor C9
Proper disposal procedures are informed by the chemical and physical characteristics of the

substance. The following table summarizes the known properties of Brr2 inhibitor C9, which

should be considered when handling and disposing of Brr2-IN-2.

Property Value

Molecular Formula C24H20N4O3S

Molecular Weight 444.51 g/mol

Solubility in DMSO 89 mg/mL (200.22 mM)

Appearance Powder Solid

Storage Store at -20°C for up to 3 years (powder)
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Step-by-Step Disposal Protocol for Brr2-IN-2
This protocol outlines the essential steps for the safe disposal of Brr2-IN-2 and associated

contaminated materials.

1. Personal Protective Equipment (PPE): Before handling Brr2-IN-2 for disposal, it is

mandatory to wear appropriate PPE to minimize exposure risk. This includes:

Eye Protection: Chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

2. Waste Classification and Segregation:

Hazardous Chemical Waste: Brr2-IN-2, whether in its pure solid form or dissolved in a

solvent like DMSO, must be treated as hazardous chemical waste.[1]

Waste Segregation: Do not mix Brr2-IN-2 waste with other waste streams. Keep

halogenated and non-halogenated solvent wastes separate.[1] Never dispose of this

chemical down the sink or in regular trash.[1]

3. Preparing for Disposal:

Waste Container: Use a designated, leak-proof, and chemically compatible container for

collecting Brr2-IN-2 waste.[1] The container must be in good condition and have a secure lid.

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name, "Brr2-IN-2". If it is in a solution, also list the solvent (e.g., DMSO) and the estimated

concentration. Avoid using abbreviations.

4. Disposal of Pure Compound and Solutions:

Solid Waste: Carefully transfer any unused or waste Brr2-IN-2 powder into the designated

hazardous waste container.
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Liquid Waste: Solutions containing Brr2-IN-2 should be collected in a separate, clearly

labeled hazardous waste container for liquid chemical waste.

5. Disposal of Contaminated Materials:

Solid Contaminated Waste: Any materials that have come into contact with Brr2-IN-2, such

as pipette tips, gloves, and empty vials, are considered contaminated and must be disposed

of as solid hazardous waste.[1] Place these items in a designated solid hazardous waste

container.

Sharps: Contaminated needles or other sharps should be placed in an approved sharps

container.

6. Final Disposal:

Container Closure: Keep the hazardous waste container securely closed except when

adding waste.

Institutional Procedures: Follow your institution's specific guidelines for the final pickup and

disposal of hazardous chemical waste. Contact your Environmental Health and Safety (EHS)

office for detailed procedures.[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Brr2-IN-2.
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Caption: Workflow for the safe disposal of Brr2-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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